Tedalinab-d9
Description
Tedalinab-d9 is a deuterium-labeled isotopologue of Tedalinab, a compound of interest in pharmacological and analytical research. Deuterium labeling (replacement of hydrogen with deuterium at nine positions) enhances metabolic stability and prolongs the half-life of the parent compound, making this compound valuable for pharmacokinetic studies and as an internal standard in mass spectrometry-based assays . Its Chemical Abstracts Service (CAS) registry number is 39011-90-0, and it is characterized by high purity (≥96.50% by HPLC), ensuring reliability in analytical applications . This compound is primarily utilized in drug development and bioanalytical research to track drug metabolism and quantify concentrations in biological matrices.
Properties
Molecular Formula |
C₁₉H₁₂D₉F₂N₃O |
|---|---|
Molecular Weight |
354.44 |
Synonyms |
(4S,7R)-1-(2,4-Difluorophenyl)-N-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-4,7-methano-1H-indazole-3-carboxamide-d9 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare Tedalinab-d9 with structurally or functionally related deuterated compounds, focusing on purity, applications, and commercial availability.
Key Findings:
Purity and Analytical Utility :
- This compound (≥96.50%) has slightly lower purity compared to Telmisartan-d3 (≥98%) and Tecarfarin-d4 (≥98%), which may reflect differences in synthesis complexity or supplier quality control .
- Lower purity could limit its use in ultra-sensitive assays, though it remains sufficient for most pharmacokinetic studies.
Cost-Effectiveness :
- This compound is priced at $975/25g , significantly cheaper than Tecarfarin-d4 ($1,200/25g), suggesting a cost advantage in large-scale research .
Application Specificity :
- Unlike Sunitinib-d4 (used in oncology), this compound lacks a defined therapeutic niche but serves as a versatile tool for general drug metabolism studies .
Supplier Diversity :
- Coompo specializes in isotope-labeled standards like this compound, while other compounds (e.g., Telmisartan-d3) are supplied by niche biotech vendors, reflecting market segmentation .
Research and Development Insights
- Limitations : this compound’s lower purity compared to analogs may necessitate additional purification steps in high-precision assays .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
